Cas no 552333-33-2 (1H-2-Benzopyran-1,3(4H)-dione, 7-bromo-)
7-Bromo-1H-2-benzopyran-1,3(4H)-dione is a brominated derivative of 1H-2-benzopyran-1,3(4H)-dione, a heterocyclic compound featuring a fused benzene and pyran ring system. The bromine substitution at the 7-position enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and functional materials. Its structural framework allows for further functionalization, enabling the synthesis of complex molecules. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Its well-defined molecular structure and purity make it suitable for research and industrial processes requiring precise chemical modifications.
552333-33-2 structure
Product Name:1H-2-Benzopyran-1,3(4H)-dione, 7-bromo-
CAS No:552333-33-2
MF:C9H5BrO3
MW:241.038202047348
CID:1595417
PubChem ID:18507796
Update Time:2025-10-29
1H-2-Benzopyran-1,3(4H)-dione, 7-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzopyran-1,3(4H)-dione, 7-bromo-
- 7-bromo-1H-isochromene-1,3(4H)-dione
- 7-bromo-4H-isochromene-1,3-dione
- 1H-2-Benzopyran-1,3(4H)-dione,7-bromo
- 7-bromo-1H,4H-isochromene-1,3-dione
- 7-Bromo-isochroman-1,3-dione
- SCHEMBL1399984
- EN300-5187048
- 7-bromoisochroman-1,3-dione
- 552333-33-2
- DTXSID60594278
- WANGWCBXVJULNK-UHFFFAOYSA-N
- 7-Bromoisochromane-1,3-dione
- 7-Bromo-1H-2-benzopyran-1,3(4H)-dione
- MFCD11846509
- DB-318259
- CS-0140397
- A902501
- 7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione
- A51200
-
- Inchi: 1S/C9H5BrO3/c10-6-2-1-5-3-8(11)13-9(12)7(5)4-6/h1-2,4H,3H2
- InChI Key: WANGWCBXVJULNK-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C(=O)OC(C2)=O)C=1
Computed Properties
- Exact Mass: 239.94200
- Monoisotopic Mass: 239.94221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 1.68860
1H-2-Benzopyran-1,3(4H)-dione, 7-bromo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5187048-0.05g |
7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione |
552333-33-2 | 95.0% | 0.05g |
$306.0 | 2025-03-15 | |
| Enamine | EN300-5187048-0.1g |
7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione |
552333-33-2 | 95.0% | 0.1g |
$457.0 | 2025-03-15 | |
| Enamine | EN300-5187048-0.25g |
7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione |
552333-33-2 | 95.0% | 0.25g |
$650.0 | 2025-03-15 | |
| Enamine | EN300-5187048-0.5g |
7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione |
552333-33-2 | 95.0% | 0.5g |
$1025.0 | 2025-03-15 | |
| Enamine | EN300-5187048-1.0g |
7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione |
552333-33-2 | 95.0% | 1.0g |
$1315.0 | 2025-03-15 | |
| Enamine | EN300-5187048-2.5g |
7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione |
552333-33-2 | 95.0% | 2.5g |
$2576.0 | 2025-03-15 | |
| Enamine | EN300-5187048-5.0g |
7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione |
552333-33-2 | 95.0% | 5.0g |
$3812.0 | 2025-03-15 | |
| Enamine | EN300-5187048-10.0g |
7-bromo-3,4-dihydro-1H-2-benzopyran-1,3-dione |
552333-33-2 | 95.0% | 10.0g |
$5652.0 | 2025-03-15 | |
| Aaron | AR01HZTD-1g |
1H-2-Benzopyran-1,3(4H)-dione, 7-bromo- |
552333-33-2 | 95% | 1g |
$1834.00 | 2025-03-10 | |
| Aaron | AR01HZTD-500mg |
1H-2-Benzopyran-1,3(4H)-dione, 7-bromo- |
552333-33-2 | 95% | 500mg |
$1435.00 | 2025-03-10 |
1H-2-Benzopyran-1,3(4H)-dione, 7-bromo- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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